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Compound of Interest

Compound Name: Icaridin

Cat. No.: B1674257

This document provides essential safety protocols and logistical information for the handling
and disposal of Icaridin in a research and development setting. The following procedural
guidance is intended to ensure the safety of laboratory personnel and compliance with
standard safety practices.

Hazard Identification and Classification

Icaridin, also known as Picaridin, is a synthetic compound used as an insect repellent. While
generally considered safe for topical application in consumer products, concentrated forms
used in laboratory settings require careful handling due to potential hazards.[1][2] The primary
hazards associated with Icaridin are summarized below.

Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity, Oral (Category

2 GHSO07 Exclamation Mark H302: Harmful if swallowed.[3]

Serious Eye Irritation ) H319: Causes serious eye
GHSO07 Exclamation Mark o

(Category 2) irritation.[3][4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure during the handling of
Icaridin. The following equipment should be worn based on the specific procedures and risk
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assessment.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles / Face Shield

Wear tightly fitting chemical
safety goggles with side-
shields (conforming to EN 166
or NIOSH standards).[4][5] A
full-face shield may be
necessary for splash-prone

procedures.[6]

Hands

Chemical-Resistant Gloves

Wear compatible, chemical-
resistant gloves (e.g., PVC).[3]
[6] Do not use leather or fabric
gloves.[7] For extended tasks,
consider wearing a light pair of
disposable gloves underneath
outer gloves.[7] Wash the
outside of gloves before
removal.[7]

Body

Protective Clothing / Lab Coat

Wear a lab coat or chemical-
protective clothing.[3][6] For
tasks with a high risk of spills
or splashes, impervious or
fire/flame-resistant clothing
should be considered.[4][7]

Respiratory

Respirator (if required)

General exhaust ventilation is
typically adequate.[6] If
ventilation is poor, if exposure
limits are exceeded, or if you
are experiencing respiratory
irritation, use a NIOSH/MSHA
or European Standard EN 149

approved full-face respirator.[3]

[4][6]

Feet Closed-Toe Shoes Wear unlined, chemical-
resistant boots or closed-toe
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shoes.[8] Pant legs should be
worn over boots to prevent

chemicals from entering.[8]

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is essential for laboratory safety and
environmental protection.

Engineering Controls

o Ventilation: Always handle Icaridin in a well-ventilated area.[6][9] A mechanical exhaust
system may be required.[3]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the immediate work area.[3]

Handling and Storage Protocol

e Pre-Handling:
o Read and understand the Safety Data Sheet (SDS) for Icaridin.[7]
o Inspect all PPE for integrity before use.[7]
o Ensure all containers are properly labeled and check for leaks.[6]

e During Handling:

[¢]

Avoid all direct contact with skin, eyes, and clothing.[3]

o

Do not eat, drink, or smoke in the handling area.[3]

[e]

Keep containers securely sealed when not in use.[6]

o

Avoid breathing vapors or mists.[4]

[¢]

Keep away from sources of ignition such as open flames or sparks.[6][9]
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o Storage:
o Store in a cool, dry, well-ventilated area.[6][9]
o Keep containers tightly closed.[3]

o Store away from incompatible materials, such as strong oxidizing agents, and foodstuff
containers.[6][10]

Emergency First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[4][5] Remove
contact lenses if present and easy to do so.[3][11] If eye irritation persists, seek medical
attention.[3][5][11]

« Skin Contact: Remove contaminated clothing immediately and wash the affected skin area
with soap and water.[4][10] If irritation develops and persists, get medical attention.[10]

 Ingestion: Rinse mouth with water.[3][10] Call a poison control center or physician for
treatment advice.[3] Ingestion may cause irritation, nausea, vomiting, and diarrhea.[6]

¢ Inhalation: Move the person to fresh air.[4][10] If symptoms develop or persist, call a
physician.[10]

Spill and Disposal Plan

e Spill Response:

o

Ventilate the affected area.[3]

[¢]

Remove all sources of ignition.[4]

[e]

Contain the spill using an inert, absorbent material like sand or clay.[9]

o

Collect the absorbed material and place it in a suitable, closed container for disposal.[3][9]
o Clean the contaminated area thoroughly.[3]

o Waste Disposal:
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o learidin and its residues are considered household hazardous waste and must be
disposed of accordingly.[12]

o Dispose of contents and containers in accordance with all local, state, and federal
regulations.[3][9]

o Do not pour waste down the drain or into waterways.[12][13]

o Do not reuse empty containers for any other purpose.[9][14]

Quantitative Data: Physical and Chemical Properties

Property Value

Molecular Formula C12H23NO3

Molecular Mass 229.3 g/mol [6]

Appearance Clear, colorless to brownish liquid[6]
Odor Nearly odorless[6]

Flash Point 78 °F[6]

Density 1.07 g/cm3 at 20°CJ[6]

Solubility in Water 8.6 g/L at 20°CJ6]

Vapor Pressure 3.4 x 10~* Hpa at 20°C[6]
Occupational Exposure Limits No data available[4]

Procedural Workflow for Handling Icaridin
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1. Preparation Phase

Review Safety Data Sheet (SDS)

;

Verify Engineering Controls
(Ventilation, Eyewash Station)

4

Inspect & Don Personal Protective Equipment (PPE)

Proceed to Handling

2. Handli|v'|g Phase

Dispense Icaridin in Ventilated Area

;

Perform Experimental Work :

If Spill Occurs
I

. Spill Response: Exposure Response:
Store Securely in a Cool, Dry Place Contain, Absorb, Collect Follow First Aid Protocols

Proceed to Cleanup

If Exposure Ocdurs
|

3. Post-Hand@g & Disposal

Decontaminate Work Surfaces

;

Dispose of Waste in Labeled
Hazardous Waste Container

;

Remove & Clean/Dispose of PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Icaridin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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